molecular formula C18H18BrN5O3 B2625266 3-(4-bromobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 919008-95-0

3-(4-bromobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Cat. No.: B2625266
CAS No.: 919008-95-0
M. Wt: 432.278
InChI Key: VAXSHOVQKUTHPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Nuclear Magnetic Resonance (NMR)

  • ¹H NMR (predicted for DMSO-d₆):

    • Aromatic protons :
      • 4-Bromobenzyl: δ 7.45 (d, J = 8.2 Hz, 2H, ortho to Br), δ 7.32 (d, J = 8.2 Hz, 2H, meta to Br).
      • Imidazo-purine H5: δ 8.21 (s, 1H).
    • Hydroxyethyl : δ 4.72 (t, J = 5.1 Hz, 1H, OH), δ 3.65 (m, 2H, CH₂OH), δ 3.52 (m, 2H, N-CH₂).
    • Methyl groups : δ 3.38 (s, 3H, N1-CH₃), δ 3.12 (s, 3H, N7-CH₃).
  • ¹³C NMR :

    • Carbonyls: δ 167.4 (C2), δ 160.1 (C4).
    • Aromatic carbons: δ 131.8 (C-Br), δ 129.5–121.2 (benzyl ring).

Infrared (IR) Spectroscopy

  • Key bands :
    • ν(C=O): 1720–1680 cm⁻¹ (dione stretches).
    • ν(O-H): 3350 cm⁻¹ (hydroxyethyl).
    • ν(C-Br): 560 cm⁻¹.

Mass Spectrometry (MS)

  • ESI-MS*+ :
    • m/z 475.3 [M+H]⁺ (calc. 475.39).
    • Fragments:
      • m/z 396.2 [M−Br]⁺.
      • m/z 291.1 [M−C₇H₆Br]⁺ (imidazo-purine core with hydroxyethyl).

Properties

IUPAC Name

2-[(4-bromophenyl)methyl]-6-(2-hydroxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18BrN5O3/c1-11-9-23-14-15(20-17(23)22(11)7-8-25)21(2)18(27)24(16(14)26)10-12-3-5-13(19)6-4-12/h3-6,9,25H,7-8,10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VAXSHOVQKUTHPN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN2C3=C(N=C2N1CCO)N(C(=O)N(C3=O)CC4=CC=C(C=C4)Br)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18BrN5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 3-(4-bromobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione belongs to the imidazopurine class and has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

  • Molecular Formula : C23H28N6O3
  • Molecular Weight : 436.5 g/mol
  • IUPAC Name : 3-(4-bromobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

The compound features a complex structure characterized by an imidazo[2,1-f]purine core with various substituents that influence its chemical reactivity and biological activity.

Research indicates that compounds within the imidazopurine class often interact with specific molecular targets such as receptors and enzymes. The biological activity of 3-(4-bromobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is hypothesized to involve:

  • Inhibition of Phosphodiesterases (PDEs) : This compound may inhibit PDE activity, leading to increased levels of cyclic nucleotides (cAMP and cGMP), which play critical roles in various signaling pathways.
  • Serotonin Receptor Interaction : Similar compounds have shown affinity for serotonin receptors (5-HT1A and 5-HT7), suggesting potential antidepressant or anxiolytic effects.

Pharmacological Studies

A series of studies have evaluated the biological effects of this compound and related derivatives:

StudyFindings
Antidepressant Activity In vivo studies indicated that derivatives exhibited significant antidepressant-like effects in forced swim tests (FST) in mice .
Anxiolytic Effects Selected compounds demonstrated greater anxiolytic effects than diazepam at certain dosages .
PDE Inhibition Compounds were identified as weak inhibitors of PDE4B and PDE10A but showed significant receptor affinity for serotonin receptors .

Case Study 1: Antidepressant Potential

In a controlled study involving several imidazopurine derivatives, one derivative exhibited notable antidepressant properties. It was tested using the forced swim test model in mice and showed significant reductions in immobility time compared to controls. This suggests a potential mechanism involving serotonin modulation.

Case Study 2: Anxiolytic Activity

Another study focused on the anxiolytic effects of related compounds. The derivative tested showed a dose-dependent reduction in anxiety-like behavior in animal models. The results indicated that the compound's interaction with serotonin receptors could mediate these effects.

Comparison with Similar Compounds

Serotonin Receptor Interactions

  • 5-HT₁A Receptor: Compounds like AZ-853 and AZ-861 () demonstrate that substituents at positions 3 and 8 significantly affect 5-HT₁A affinity. The target compound’s bromobenzyl group may mimic arylpiperazine moieties in known agonists, while hydroxyethyl could modulate selectivity over 5-HT₂A receptors .
  • Functional Activity : In , AZ-861’s trifluoromethyl group conferred stronger agonism than AZ-853’s fluorophenyl, suggesting electron-withdrawing substituents enhance receptor activation. The bromine in the target compound may similarly stabilize ligand-receptor interactions .

Phosphodiesterase (PDE) Inhibition

  • PDE4B/PDE10A: highlights imidazopurine-dione derivatives (e.g., Compound 5) with inhibitory activity against PDE4B and PDE10A. Substituents like 6,7-dimethoxyisoquinolinylbutyl at position 8 are critical for enzyme binding. The target compound’s hydroxyethyl group lacks this bulk but may interact with PDE catalytic sites via hydrogen bonding .

Antidepressant Potential

  • In Vivo Efficacy : AZ-853 and AZ-861 reduced immobility time in the forced swim test (FST) in mice, with AZ-853 showing better brain penetration. The target compound’s bromobenzyl group may improve CNS bioavailability compared to smaller halogens (e.g., F) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.